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Get Quote

Introduction
In the landscape of modern medicinal chemistry and drug development, the strategic use of

versatile chemical intermediates is paramount to the efficient synthesis of novel molecular

entities. 1-Cyclohexanecarbonylpiperidin-4-amine, a bifunctional molecule incorporating a

rigid piperidine scaffold, a lipophilic cyclohexanecarbonyl group, and a reactive primary amine,

represents a key building block for creating diverse compound libraries. The inherent structural

features of this intermediate—the piperidine ring to enhance pharmacokinetic properties and

the primary amine as a handle for further chemical elaboration—make it a valuable asset for

researchers targeting a wide array of biological targets. This document provides a

comprehensive guide to the synthesis, properties, and applications of 1-
Cyclohexanecarbonylpiperidin-4-amine, complete with detailed experimental protocols.
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A thorough understanding of the physicochemical properties and safety considerations is

crucial before utilizing any chemical intermediate in a research setting.

Table 1: Physicochemical Properties of 1-Cyclohexanecarbonylpiperidin-4-amine

Property Value Source

CAS Number 565453-24-9 [1]

Molecular Formula C₁₂H₂₂N₂O [1]

Molecular Weight 210.32 g/mol [1]

IUPAC Name
(4-aminopiperidin-1-yl)

(cyclohexyl)methanone
[1]

Appearance White solid [1]

Storage Temperature Room Temperature [1]

Safety and Handling Precautions:

1-Cyclohexanecarbonylpiperidin-4-amine is classified with the hazard code Xn and risk

statement 22, indicating it is harmful if swallowed[1][2]. Standard laboratory safety protocols

should be strictly followed. This includes the use of personal protective equipment (PPE) such

as safety goggles, a lab coat, and chemical-resistant gloves. All manipulations should be

performed in a well-ventilated fume hood to avoid inhalation of any dust or vapors. In case of

accidental contact with skin or eyes, the affected area should be flushed with copious amounts

of water, and immediate medical attention should be sought.

Synthesis Protocol: N-Acylation of 4-
Aminopiperidine
The most direct and widely employed method for the synthesis of 1-
Cyclohexanecarbonylpiperidin-4-amine is the N-acylation of a protected 4-aminopiperidine

derivative, followed by deprotection, or direct acylation of 4-aminopiperidine at the more

nucleophilic ring nitrogen. The following protocol details a robust and efficient procedure
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adapted from established N-acylation methodologies[3][4]. The reaction proceeds via a

nucleophilic acyl substitution mechanism.

Reaction Scheme

Reactants Products

Cyclohexanecarbonyl
Chloride + 4-Aminopiperidine Et3N, DCM

0 °C to RT
1-Cyclohexanecarbonyl-

piperidin-4-amine + Et3N·HCl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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